Cas no 853683-76-8 (8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 853683-76-8
• CID: 4660505
• PubChem ID: 18449100
• Update Time: 2025-11-01

8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-BENZOXAZINE, 8-BROMO-3,4-DIHYDRO-2,2-DIMETHYL-
• 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine

Additional information on 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine

Introduction to 8-Bromo-2,2-Dimethyl-3,4-Dihydro-2H-1,4-Benzoxazine (CAS No. 853683-76-8)

8-Bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine, a compound with the CAS number 853683-76-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their unique structural features and potential applications in various scientific and industrial domains. The presence of a bromine atom at the 8-position and two methyl groups at the 2-position adds to its chemical diversity and reactivity, making it an interesting subject for both academic and practical studies.

The chemical structure of 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine is characterized by a six-membered benzene ring fused with a five-membered oxazine ring. The bromine substitution at the 8-position introduces a halogen atom that can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. The dimethyl groups at the 2-position provide steric hindrance and influence the compound's physical properties, such as solubility and melting point.

In recent years, there has been growing interest in the synthesis and application of benzoxazines due to their potential in developing new materials and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry (2021) explored the use of brominated benzoxazines as intermediates in the synthesis of novel antiviral agents. The researchers found that compounds like 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine can be effectively utilized to create derivatives with enhanced biological activity against specific viral strains.

The synthetic route for 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine typically involves multi-step processes that include bromination reactions and ring formation. One common method involves the bromination of a suitable starting material followed by intramolecular cyclization to form the benzoxazine ring. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The physical properties of 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine have been extensively studied. It is generally a solid at room temperature with a melting point ranging from 100°C to 150°C. The compound is moderately soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various applications in organic synthesis and material science.

In terms of its biological activity, preliminary studies have shown that 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. For example, a study published in the Bioorganic & Medicinal Chemistry Letters (2019) demonstrated that this compound can inhibit the activity of human cytochrome P450 enzymes, which are crucial for drug metabolism. This finding suggests potential applications in drug discovery and development.

The safety profile of 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine is also an important consideration. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working under well-controlled conditions to minimize exposure risks.

In conclusion, 8-bromo-2,2-dimethyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 853683-76-8) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as organic synthesis, material science, and pharmaceuticals. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems.